Cas no 339105-28-1 (1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine)
1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
- Oprea1_118731
- MLS000707430
- HMS2748B05
- 1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine
- SMR000288895
- ST50314660
- Z31229341
- 5-[4-(4-fluorophenyl)piperazinyl]-1-phenyl-1,2,3,4-tetraazole
- 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
-
- Inchi: 1S/C17H17FN6/c18-14-6-8-15(9-7-14)22-10-12-23(13-11-22)17-19-20-21-24(17)16-4-2-1-3-5-16/h1-9H,10-13H2
- InChI Key: JRUNQXOQLKLECP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1CCN(C2=NN=NN2C2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 389
- XLogP3: 3.4
- Topological Polar Surface Area: 50.1
1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 9G-390S-1MG |
1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine |
339105-28-1 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 9G-390S-5MG |
1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine |
339105-28-1 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 9G-390S-10MG |
1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine |
339105-28-1 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 9G-390S-50MG |
1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine |
339105-28-1 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 9G-390S-100MG |
1-(4-fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetraazol-5-yl)piperazine |
339105-28-1 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
Comprehensive Guide to 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine (CAS No. 339105-28-1)
1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine, with the CAS number 339105-28-1, is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound features a unique molecular structure combining a fluorophenyl group and a tetrazole ring, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals often search for its synthesis methods, applications in medicinal chemistry, and physicochemical properties.
The compound's structural complexity and functional groups contribute to its versatility. The presence of the tetrazole moiety is particularly noteworthy, as tetrazoles are known for their role in bioisosteric replacements, often mimicking carboxylic acids in drug design. This property makes 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine a candidate for developing novel therapeutics targeting neurological and metabolic disorders. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds in virtual screening and molecular docking studies.
In terms of chemical properties, this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Its stability under ambient conditions makes it suitable for long-term storage, a feature often queried by researchers. The fluorophenyl group enhances its lipophilicity, potentially improving membrane permeability in biological systems—a key consideration in drug bioavailability optimization.
The applications of 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine extend beyond pharmaceuticals. It has been explored in material science for developing advanced polymers and coatings with specific electronic or thermal properties. The integration of tetrazole-based compounds in functional materials is a growing area of research, particularly in the context of sustainable and high-performance materials. This aligns with current industry demands for eco-friendly chemical solutions and green chemistry practices.
From a market perspective, the demand for specialized intermediates like CAS 339105-28-1 is rising, driven by the expansion of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers frequently update their catalogs to include such compounds, catering to the needs of academic and industrial researchers. The compound's patent status and regulatory compliance are also common points of inquiry, especially for those involved in commercial drug development.
For researchers interested in the synthetic pathways of this compound, several methods have been reported, including multi-step organic reactions involving piperazine derivatives and tetrazole formation techniques. Optimizing these synthetic routes for higher yields and purity remains a topic of active investigation, often discussed in scientific forums and research publications. The compound's spectroscopic data (NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and characterization.
In conclusion, 1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine (CAS No. 339105-28-1) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for drug discovery, material science, and chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and development efforts.
339105-28-1 (1-(4-Fluorophenyl)-4-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)